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Compound of Interest

Compound Name: Arsenic pentafluoride

Cat. No.: B1217895 Get Quote

For researchers and scientists handling highly reactive and toxic substances, ensuring safe

and compliant disposal is paramount. Arsenic pentafluoride (AsF₅), a colorless gas, is a

potent oxidizing agent, highly toxic, and a known human carcinogen that requires meticulous

handling and disposal procedures to mitigate risks to personnel and the environment.[1] This

guide provides essential, step-by-step information for the proper management and disposal of

arsenic pentafluoride, ensuring the safety of your laboratory and compliance with regulatory

standards.

Essential Safety & Regulatory Information
Arsenic pentafluoride is classified as a hazardous substance with strict regulatory limits on

exposure and disposal. It is crucial to understand these parameters before handling the

material. The substance is regulated by the U.S. Environmental Protection Agency (EPA) and

the Department of Transportation (DOT).
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Parameter Specification Regulation/Agency

Hazardous Waste Number
D003 (Reactivity), D004

(Arsenic)
U.S. EPA 40 CFR 262

Toxicity Characteristic Level 5.0 mg/L for Arsenic U.S. EPA[2]

DOT Shipping Name
Compressed gas, toxic, n.o.s.

(ARSENIC PENTAFLUORIDE)
U.S. DOT 49 CFR 172.101[2]

DOT ID Number UN1955 U.S. DOT[2]

DOT Hazard Class 2.3 (Poison Gas) U.S. DOT[2]

OSHA PEL (Inorganic Arsenic) 0.01 mg/m³ (8-hour TWA) OSHA[1]

NIOSH REL (Inorganic

Arsenic)

0.002 mg/m³ (15-minute

ceiling)
NIOSH[1]

OSHA PEL (Hydrogen

Fluoride)
3 ppm (8-hour TWA) OSHA[1]

Arsenic Pentafluoride Disposal Workflow
The proper disposal of arsenic pentafluoride is a multi-step process that prioritizes safety and

regulatory compliance. The logical workflow involves assessing the material, implementing

strict safety protocols, neutralizing residual gas if necessary and feasible, and ensuring

compliant disposal through certified channels.
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Phase 1: Preparation & Assessment

Phase 2: Handling & Neutralization

Phase 3: Final Waste Management

Start: Identify AsF₅ for Disposal

Assess Quantity & State
(Full Cylinder vs. Residual)

Contact Institutional EHS & 
Licensed Disposal Vendor

Prepare Engineering Controls
(Fume Hood) & Required PPE

Full/Usable Cylinder?

Arrange Pickup by
Licensed Disposal Vendor

Yes

Proceed with Controlled
Neutralization of Residual Gas

No (Residual Only)

Schedule Final Pickup with
Licensed Disposal Vendor

Collect Liquid Hazardous Waste
(Arsenic & Fluoride Salts)

Label Waste Container per
EPA/DOT Regulations

Store in Designated Satellite
Accumulation Area

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Arsenic Pentafluoride.
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Detailed Disposal Protocols
The recommended procedure for disposing of arsenic pentafluoride is to return the cylinder to

the supplier or a licensed hazardous waste contractor. Direct treatment or neutralization should

only be attempted for small, residual amounts by trained personnel in a controlled laboratory

setting due to the extreme hazards involved.

Protocol 1: Disposal of Full or Partially Full Cylinders
Do Not Vent: Never attempt to empty a cylinder by venting it to the atmosphere.

Contact Supplier: The preferred method is to return the cylinder to the original gas supplier.

Contact them for their specific return procedures.

Licensed Waste Contractor: If the supplier will not accept the cylinder, it must be disposed of

as hazardous waste.[3] Contact your institution's Environmental Health and Safety (EHS)

office to arrange for pickup by a licensed hazardous waste disposal company.

Proper Labeling and Storage: Ensure the cylinder is clearly labeled with its contents and

associated hazards. Store it in a designated, well-ventilated, and secured area away from

incompatible materials while awaiting pickup.

Protocol 2: Experimental Neutralization of Residual Gas
This protocol is for managing trace amounts of AsF₅ remaining in lines or small vessels and

should only be performed by experienced professionals with appropriate oversight. The

principle of this procedure is the controlled hydrolysis of arsenic pentafluoride into arsenic

acid and hydrofluoric acid, followed by neutralization with a basic solution.

WARNING: This reaction is vigorous and produces highly toxic and corrosive byproducts.[1]

This procedure must be conducted within a certified chemical fume hood, and a calcium

gluconate tube must be readily available for hydrofluoric acid exposure first aid.[1][2]

1. Preparation and Engineering Controls:

Ensure a chemical fume hood with a tested face velocity is used for the entire procedure.
Prepare a scrubbing solution. A large vessel containing a stirred, 10-15% aqueous solution
of sodium hydroxide or calcium hydroxide is recommended. The basic solution will neutralize
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the acidic byproducts.
Prepare a separate container for the final hazardous waste, compatible with corrosive and
toxic materials (e.g., a high-density polyethylene drum).[4]

2. Personal Protective Equipment (PPE):

Respiratory Protection: A self-contained breathing apparatus (SCBA) is required.[2] A full-
face respirator with cartridges appropriate for acid gases and arsenic may be insufficient.
Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile) and
consider double-gloving. Consult the glove manufacturer for compatibility.[5]
Eye Protection: Chemical splash goggles and a full-face shield are mandatory.
Body Protection: A chemical-resistant lab coat or apron is required.[3] For larger quantities, a
full gas-tight chemical protective suit is necessary.

3. Step-by-Step Neutralization Procedure:

Inert Gas Purge: The system/lines containing residual AsF₅ should first be purged with an
inert gas (e.g., nitrogen or argon).
Controlled Introduction: The purged gas stream containing the trace AsF₅ should be slowly
bubbled through the prepared basic scrubbing solution. The reaction is: AsF₅ + 4H₂O →
H₃AsO₄ + 5HF The hydrofluoric acid and arsenic acid are then neutralized by the base (e.g.,
with NaOH): HF + NaOH → NaF + H₂O H₃AsO₄ + 3NaOH → Na₃AsO₄ + 3H₂O
Monitor Reaction: Maintain a slow flow rate to prevent a violent reaction or excessive heat
generation. The scrubbing vessel may need to be cooled with an external ice bath.
Ensure Complete Neutralization: Continue purging with inert gas for a significant period after
the AsF₅ source is depleted to ensure all reactive gas has been flushed into the scrubbing
solution. Check the pH of the scrubbing solution to ensure it remains basic.

4. Waste Collection and Final Disposal:

All resulting liquid waste, which now contains sodium arsenate and sodium fluoride, is
considered hazardous waste.[4]
Carefully transfer the neutralized solution to a designated hazardous waste container.
Rinse all equipment that came into contact with the chemicals. This rinsewater must also be
collected as hazardous waste.[4]
Label the container clearly as "Hazardous Waste: Arsenic and Fluoride Compounds" and
include other required information per EPA and institutional guidelines.
Store the sealed container in a designated satellite accumulation area.
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Arrange for pickup and final disposal through your institution's EHS office and its contracted
hazardous waste vendor.[4] Drain disposal is strictly forbidden.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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